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Compound of Interest

Compound Name: ICG-OSu

Cat. No.: B2660905 Get Quote

Essential Safety and Handling of ICG-OSu
Indocyanine green N-hydroxysuccinimide ester (ICG-OSu) is a reactive, near-infrared

fluorescent dye commonly used for labeling proteins and other biomolecules in research and

development. Due to its reactive nature, proper handling and personal protective equipment

(PPE) are crucial to ensure the safety of laboratory personnel. This guide provides essential

safety protocols, PPE recommendations, and a clear workflow for the handling and disposal of

ICG-OSu.

Personal Protective Equipment (PPE)
When handling ICG-OSu, it is imperative to use appropriate personal protective equipment to

prevent exposure. The following table summarizes the recommended PPE.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2660905?utm_src=pdf-interest
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.benchchem.com/product/b2660905?utm_src=pdf-body
https://www.abmole.com/literature/icg-osu-msds.html
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-icg-sulfo-osu-catalog-180-version-Ujpg0BkvXW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommendation

Eye/Face Protection

Wear tight-sealing safety goggles. A face shield

is also recommended to provide additional

protection against splashes.[2]

Skin Protection
Wear protective gloves and a lab coat or other

protective clothing to prevent skin contact.[2][3]

Respiratory Protection

Use in a well-ventilated area, preferably with

local exhaust ventilation, to avoid inhalation of

dust or aerosols. If ventilation is inadequate or if

exposure limits are exceeded, a NIOSH/MSHA-

approved respirator should be worn.

Operational Workflow for Handling ICG-OSu
Proper handling of ICG-OSu from receipt to disposal is critical for both safety and experimental

success. The following diagram outlines the key steps in the operational workflow.
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Caption: Workflow for the safe handling of ICG-OSu.
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Experimental Protocol: Reconstitution of ICG-OSu
A common procedure in laboratories using ICG-OSu is its reconstitution for subsequent use in

labeling reactions.

Objective: To prepare a stock solution of ICG-OSu in a suitable solvent.

Materials:

ICG-OSu vial

Anhydrous Dimethyl Sulfoxide (DMSO)

Micropipettes and sterile, nuclease-free tips

Vortex mixer

Microcentrifuge

Procedure:

Before opening, allow the ICG-OSu vial to equilibrate to room temperature to prevent

condensation of moisture.

Add the required volume of anhydrous DMSO to the vial to achieve the desired stock

solution concentration (e.g., 10 mM).

Mix thoroughly by vortexing or pipetting up and down until the ICG-OSu is completely

dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.

The reconstituted ICG-OSu solution is now ready for use in labeling reactions. For optimal

results, it is recommended to use the solution promptly.

Disposal Plan
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Proper disposal of ICG-OSu and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Liquid Waste: Absorb solutions containing ICG-OSu with an inert, liquid-binding material

such as diatomite or universal binders.

Solid Waste: All contaminated materials, including empty vials, pipette tips, and gloves,

should be collected in a designated and clearly labeled waste container.

Decontamination: Decontaminate work surfaces and any non-disposable equipment by

scrubbing with alcohol.

Final Disposal: Dispose of all ICG-OSu waste in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) office for

specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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